Cas no 2228982-58-7 (1-(2,3-dimethylphenyl)-4,4-difluorocyclohexan-1-amine)

• Product Name: 1-(2,3-dimethylphenyl)-4,4-difluorocyclohexan-1-amine
• CAS No: 2228982-58-7
• MF: C₁₄H₁₉F₂N
• MW: 239.304170846939
• CID: 6406620
• PubChem ID: 165850291
• Update Time: 2025-05-20

1-(2,3-dimethylphenyl)-4,4-difluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethylphenyl)-4,4-difluorocyclohexan-1-amine
• EN300-1944419
• 2228982-58-7

• Inchi： 1S/C14H19F2N/c1-10-4-3-5-12(11(10)2)13(17)6-8-14(15,16)9-7-13/h3-5H,6-9,17H2,1-2H3
• InChI Key： OKAQSYGFVRELNO-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=CC=C(C)C=2C)(CC1)N)F

Computed Properties

• Exact Mass: 239.14855593g/mol
• Monoisotopic Mass: 239.14855593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,3-dimethylphenyl)-4,4-difluorocyclohexan-1-amine

Professional Introduction to Compound with CAS No. 2228982-58-7 and Product Name: 1-(2,3-dimethylphenyl)-4,4-difluorocyclohexan-1-amine

The compound with the CAS number 2228982-58-7 and the product name 1-(2,3-dimethylphenyl)-4,4-difluorocyclohexan-1-amine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention for its potential applications in drug discovery and therapeutic development. The molecular structure of this compound incorporates a dimethylphenyl group and a difluorocyclohexane moiety, which are critical for its biological activity and interaction with target molecules.

Recent studies have highlighted the importance of fluorinated aromatic and heterocyclic compounds in medicinal chemistry due to their enhanced metabolic stability, improved binding affinity, and increased bioavailability. The presence of two fluorine atoms in the 4,4-difluorocyclohexan-1-amine backbone not only contributes to the compound's stability but also modulates its electronic properties, making it a promising candidate for further investigation. The 2,3-dimethylphenyl substituent further enhances the compound's complexity and specificity, allowing for tailored interactions with biological targets.

In the context of contemporary pharmaceutical research, this compound has been explored for its potential role in modulating enzyme activity and receptor binding. The dimethylphenyl group is known to influence the electronic distribution of the molecule, thereby affecting its pharmacokinetic properties. Additionally, the amine functional group at the cyclohexane ring provides a site for further derivatization, enabling the synthesis of analogs with enhanced efficacy and reduced toxicity.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutics targeting neurological disorders. The structural features of 1-(2,3-dimethylphenyl)-4,4-difluorocyclohexan-1-amine suggest that it may interact with neurotransmitter receptors and ion channels, making it a candidate for treating conditions such as depression, anxiety, and neurodegenerative diseases. Preliminary computational studies have indicated that this compound exhibits favorable binding affinities with several key targets, including serotonin receptors and GABA-A receptors.

Furthermore, the compound's fluorinated structure lends itself well to positron emission tomography (PET) imaging applications. Fluorinated compounds are frequently used as radiotracers due to their high metabolic stability and ease of incorporation into radioactive isotopes. The synthesis of PET tracers derived from 1-(2,3-dimethylphenyl)-4,4-difluorocyclohexan-1-amine could provide valuable insights into disease mechanisms and aid in early diagnosis.

The synthetic route to this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include Friedel-Crafts alkylation to introduce the dimethylphenyl group followed by nucleophilic substitution to incorporate the amine functionality. The introduction of fluorine atoms is achieved through cross-coupling reactions or direct fluorination techniques, showcasing the versatility of current synthetic methodologies.

From a regulatory perspective, compounds like 1-(2,3-dimethylphenyl)-4,4-difluorocyclohexan-1-amine must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. This includes comprehensive toxicology studies to assess potential side effects and pharmacokinetic evaluations to determine how the body processes the compound. The unique structural features of this molecule necessitate innovative approaches in drug development to optimize its therapeutic potential while minimizing adverse effects.

The role of computational chemistry in designing and optimizing such compounds cannot be overstated. Advanced molecular modeling techniques allow researchers to predict how different structural modifications will affect biological activity. By leveraging these tools, scientists can accelerate the drug discovery process and reduce experimental costs associated with trial-and-error approaches.

In conclusion,1-(2,3-dimethylphenyl)-4,4-difluorocyclohexan-1-amine represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential applications in treating neurological disorders make it a subject of significant interest among researchers. As our understanding of molecular interactions continues to evolve,this compound will likely play a pivotal role in shaping future therapeutic strategies.